2-(4-chlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C17H21ClN4O2.ClH/c1-2-20-8-7-19-17(20)22-11-9-21(10-12-22)16(23)13-24-15-5-3-14(18)4-6-15;/h3-8H,2,9-13H2,1H3;1H
• InChI Key: IKEUDJGDEGGHAS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C17H22Cl2N4O2
• Molecular Weight: 385.3 g/mol

Description

2-(4-chlorophenoxy)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C17H22Cl2N4O2 and its molecular weight is 385.29. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Antifungal Activities : Azole-containing piperazine derivatives, which are structurally related to your compound of interest, have shown significant antibacterial and antifungal activities. For example, certain derivatives have exhibited broad-spectrum antimicrobial efficacy against various strains, with activities comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).

• Anti-HIV Activity : Similar compounds have been investigated for their potential as non-nucleoside reverse transcriptase inhibitors in HIV treatment. For instance, specific derivatives have been synthesized and evaluated for their anti-HIV-1 and anti-HIV-2 activities (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

• Heme Oxygenase Inhibition : The compound has been studied for its role in inhibiting heme oxygenases, which could be important in understanding the HO system and developing therapeutic applications. For example, a similar compound demonstrated a specific binding mode that could be relevant for designing effective inhibitors (Rahman et al., 2008).

• Antimycotic Activity : Derivatives of the compound have been synthesized and evaluated for their antimycotic activity. Some of them have shown promising results in preliminary studies (Raga et al., 1992).

• Anti-Inflammatory Activity : Research has also explored the anti-inflammatory potential of similar compounds. For instance, novel synthesized compounds demonstrated significant in-vitro and in-vivo anti-inflammatory activity (Ahmed, Molvi, & Khan, 2017).

• CRTh2 Receptor Antagonism : Research on related compounds has led to the discovery of new CRTh2 receptor antagonists, which could have implications in various inflammatory conditions (Pothier et al., 2012).